![molecular formula C6H3Cl2N3 B2795393 4,6-Dichloropyrazolo[1,5-a]pyrazine CAS No. 2127110-20-5](/img/structure/B2795393.png)
4,6-Dichloropyrazolo[1,5-a]pyrazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4,6-Dichloropyrazolo[1,5-a]pyrazine (DCPP) is a heterocyclic compound that has attracted significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DCPP belongs to the family of pyrazolo[1,5-a]pyrazines, which have been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. In
Scientific Research Applications
Photosynthetic Electron Transport Inhibition
Pyrazole derivatives, including structures similar to 4,6-Dichloropyrazolo[1,5-a]pyrazine, have been evaluated for their potential to inhibit photosynthetic electron transport. Such compounds have shown inhibitory properties in the micromolar range, comparable to commercial herbicides. These findings suggest their potential use in agricultural chemistry for controlling unwanted plant growth (Vicentini et al., 2005).
Synthesis and Reactivity
4-Hydrazinylpyrazolo[1,5-a]pyrazines, closely related to 4,6-Dichloropyrazolo[1,5-a]pyrazine, have been synthesized and combined with various compounds to form derivatives with fused 1,2,4-triazole, tetrazole, or 1,2,4-triazine rings. Such reactions highlight the versatility of pyrazolo[1,5-a]pyrazines in chemical synthesis, suggesting their applicability in creating novel compounds with potential biological activities (Tsizorik et al., 2018).
Antimicrobial Activity
Pyrazolo[1,5-a]pyrimidines, structurally related to 4,6-Dichloropyrazolo[1,5-a]pyrazine, have been synthesized and showed potential as antimicrobial agents. This implies that 4,6-Dichloropyrazolo[1,5-a]pyrazine derivatives could be explored for their antibacterial properties (Zaki et al., 2016).
Optoelectronic Applications
Pyrazine-based molecules, including those similar to 4,6-Dichloropyrazolo[1,5-a]pyrazine, are important in the field of organic optoelectronics. The synthesis of dipyrrolopyrazine derivatives indicates the potential of pyrazolo[1,5-a]pyrazines in developing materials for optoelectronic applications, such as in photovoltaic systems or light-emitting diodes (Meti et al., 2017).
Anti-tuberculosis and Anti-inflammatory Potential
Derivatives of pyrazolo[1,5-a]pyrazine have been synthesized and evaluated for various biological activities, including anti-tuberculosis and anti-inflammatory effects. This suggests the potential for 4,6-Dichloropyrazolo[1,5-a]pyrazine derivatives to be developed into therapeutic agents (Bekhit et al., 2005).
properties
IUPAC Name |
4,6-dichloropyrazolo[1,5-a]pyrazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3Cl2N3/c7-5-3-11-4(1-2-9-11)6(8)10-5/h1-3H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSMFWODFQGCAKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=NC(=CN2N=C1)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3Cl2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.01 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Dichloropyrazolo[1,5-a]pyrazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.